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For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzoxazolinate, a rare and biologically significant heterocyclic moiety, is a key component of
several potent natural products, including the antitumor antibiotic C-1027. Its unique structure
enables interaction with crucial biomolecules like proteins and DNA, making it a molecule of
high interest in drug discovery and development. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and the
intricate biosynthetic pathway of Benzoxazolinate. Detailed experimental protocols for its
characterization, based on available literature, are also presented.

Chemical Structure and Identification

The seminal discovery and characterization of Benzoxazolinate-containing natural products
have led to the precise elucidation of its chemical identity.

Systematic Name and Formula

The formal IUPAC name for the core Benzoxazolinate structure is 3,4-Dihydro-7-methoxy-2-
methylene-3-oxo0-2H-1,4-benzoxazine-5-carboxylic acid.

Molecular Formula: C11HsNOs
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Canonical SMILES: COC1=CC2=C(C=C1C(=0)0)N(C(=0)C(=C)02)

2D Chemical Structure

Figure 1: 2D Chemical Structure of Benzoxazolinate.

Physicochemical Properties

While specific experimental data for isolated Benzoxazolinate is not extensively reported due
to its primary occurrence within larger natural products, the following table summarizes key
computed and known properties.

Property Value Source

KEGG COMPOUND:

Molecular Weight 235.19 g/mol

C11468[1]

KEGG COMPOUND:
Exact Mass 235.0481 g/mol

C11468[1]
Boiling Point (Predicted) 279.8 +23.0°C ChemicalBook
Density (Predicted) 1.30 £ 0.1 g/cm3 ChemicalBook

Data not readily available.
Expected to have limited
Solubility solubility in water and better
solubility in organic solvents
like DMSO and methanol.

) ) Data not readily available for
Melting Point )
the isolated compound.

Biosynthesis of Benzoxazolinate

The biosynthesis of Benzoxazolinate is a fascinating pathway that originates from the primary
metabolite, chorismate. It involves a series of enzymatic transformations to construct the
characteristic bicyclic ring system.

Biosynthetic Pathway
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The biosynthesis of the Benzoxazolinate moiety has been elucidated through studies of the C-
1027 gene cluster in Streptomyces globisporus and the benzobactin gene cluster in various
bacteria.[2][3] The pathway initiates from chorismate, a key branch-point intermediate in the
shikimate pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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